Cas no 2219375-66-1 (3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one)

• Product Name: 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one
• CAS No: 2219375-66-1
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 6588823
• PubChem ID: 137951957
• Update Time: 2025-07-02

3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one
• 1-Propanone, 3-bromo-2,2-difluoro-1-(2-methylphenyl)-
• starbld0047616
• 3-Bromo-2,2-difluoro-1-(o-tolyl)propan-1-one
• 2219375-66-1
• EN300-1699707

• Inchi： 1S/C10H9BrF2O/c1-7-4-2-3-5-8(7)9(14)10(12,13)6-11/h2-5H,6H2,1H3
• InChI Key： JWXBNSUGOMYMEJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C)(=O)C(F)(F)CBr

Computed Properties

• Exact Mass: 261.98048g/mol
• Monoisotopic Mass: 261.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• Boiling Point: 290.7±40.0 °C(Predicted)

Additional information on 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one

Comprehensive Overview of 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one (CAS No. 2219375-66-1)

3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one (CAS No. 2219375-66-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its bromo and difluoro functional groups, offers a versatile scaffold for synthetic chemists aiming to develop novel molecules with enhanced bioactivity or material performance.

The growing interest in fluorinated compounds and brominated intermediates has positioned 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one as a valuable building block in drug discovery. Researchers are particularly intrigued by its potential role in modulating the pharmacokinetic properties of drug candidates, such as improving metabolic stability or membrane permeability. In agrochemical applications, this compound's structural features may contribute to the development of next-generation crop protection agents with improved efficacy and environmental profiles.

From a synthetic chemistry perspective, the presence of both bromine and fluorine atoms in 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one makes it an attractive substrate for various transformations. The bromo substituent serves as an excellent leaving group for nucleophilic substitution reactions, while the difluoro moiety can influence the compound's electronic properties and conformational flexibility. These characteristics align with current trends in medicinal chemistry where researchers seek to exploit halogen interactions with biological targets.

The compound's 2-methylphenyl moiety adds another dimension to its chemical versatility. Aromatic systems with alkyl substituents often demonstrate improved lipophilicity, which can be crucial for optimizing drug-like properties. This feature has made 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one particularly relevant in the context of fragment-based drug discovery, where researchers combine small molecular fragments to build potent lead compounds.

Recent advancements in green chemistry have also brought attention to compounds like 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one. The scientific community is actively investigating more sustainable methods for introducing fluorine and bromine atoms into organic molecules, addressing concerns about the environmental impact of traditional halogenation processes. This compound serves as an interesting case study for evaluating new catalytic systems and alternative reagents in halogenation chemistry.

In material science applications, the unique electronic properties imparted by the difluoro group in 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one have potential implications for developing advanced organic electronic materials. Researchers are exploring how such fluorinated compounds might contribute to the design of novel semiconductors or liquid crystal materials with tailored performance characteristics.

The analytical characterization of 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one presents interesting challenges and opportunities for modern spectroscopic techniques. Nuclear magnetic resonance (NMR) studies of this compound provide valuable insights into the effects of fluorine and bromine substitution on chemical shifts and coupling constants, contributing to our fundamental understanding of halogen effects in organic molecules.

As the pharmaceutical industry continues to prioritize the development of targeted therapies and precision medicine, compounds like 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one gain importance as versatile intermediates. Their ability to serve as precursors for various heterocyclic systems makes them valuable tools in the construction of diverse molecular architectures with potential therapeutic applications.

The stability and storage considerations of 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one are subjects of ongoing research. Understanding the compound's behavior under different environmental conditions is crucial for its practical application in various industries. Recent studies have focused on optimizing storage conditions to maintain the integrity of this valuable synthetic intermediate.

Looking forward, 3-bromo-2,2-difluoro-1-(2-methylphenyl)propan-1-one (CAS No. 2219375-66-1) is poised to remain an important compound in chemical research and development. Its unique combination of functional groups and structural features aligns with several current trends in molecular design, including the growing emphasis on fluorine-containing pharmaceuticals and the development of multifunctional building blocks for synthetic chemistry. As research continues to uncover new applications and synthetic methodologies involving this compound, its significance in various scientific and industrial domains is likely to expand further.